2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C22H24N2O3S2/c1-15-4-6-16(7-5-15)12-23-21(25)10-18-14-29-22(24-18)28-13-17-8-19(26-2)11-20(9-17)27-3/h4-9,11,14H,10,12-13H2,1-3H3,(H,23,25)
• InChI Key: ALNQVRKGLLWTRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(4-methylbenzyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been studied for its potential as a therapeutic agent due to its unique structure and properties.

Scientific Research Applications

Photophysical Properties and Hydrogen Bonding

• Studies on similar compounds, such as N-(benzo[d]thiazol-2-yl) acetamides, have explored their photophysical properties and hydrogen bonding mechanisms. The research indicates that the nature of assemblies in these compounds is characteristic of the substituent in the benzothiazole moiety, leading to distinct hydrogen-bonded structures and potentially useful photophysical properties (Balijapalli et al., 2017).

Anticancer Activity

• Derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide, structurally related to the compound , have shown potential antitumor activity against human tumor cell lines. This research underscores the role of benzothiazole derivatives as pharmacophoric groups in the development of new anticancer agents (Yurttaş et al., 2015).

Antimicrobial and Antioxidant Agents

• Novel series of N-(benzo[d]thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives have been synthesized, showing significant antibacterial activity against various microorganisms. These findings contribute to the development of new antibacterial agents with a broad spectrum of activity (Borad et al., 2015).

Anti-Inflammatory Activity

• Research into compounds structurally similar to 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(4-methylbenzyl)acetamide has led to the discovery of novel derivatives with significant anti-inflammatory activity. These compounds have been synthesized and evaluated, showing potential as new therapeutic agents for inflammation-related conditions (Sunder et al., 2013).

Optoelectronic Applications

• Thiazole-based polythiophenes, including derivatives with acetamide functionalities, have been synthesized and their optoelectronic properties investigated. Such materials are of interest for their potential applications in electronic devices, highlighting the versatility of thiazole and acetamide derivatives in materials science (Camurlu & Guven, 2015).